Cas no 142280-58-8 ([3-(4-Aminobenzoyl)oxyphenyl] 4-aminobenzoate)

• Product Name: [3-(4-Aminobenzoyl)oxyphenyl] 4-aminobenzoate
• CAS No: 142280-58-8
• MF: C₂₀H₁₆N₂O₄
• MW: 348.352045059204
• CID: 6778365
• PubChem ID: 6612290
• Update Time: 2024-03-29

[3-(4-Aminobenzoyl)oxyphenyl] 4-aminobenzoate Chemical and Physical Properties

Names and Identifiers

• 142280-58-8
• SCHEMBL107413
• CBDivE_013435
• 1,3-bis(4-aminobenzoyloxy)benzene
• 1,3-Phenylene bis(4-aminobenzoate)
• DTXSID80897132
• CCG-327742
• VRJPMYDKXNTGFV-UHFFFAOYSA-N
• [3-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate
• [3-(4-Aminobenzoyl)oxyphenyl] 4-aminobenzoate

• Inchi： 1S/C20H16N2O4/c21-15-8-4-13(5-9-15)19(23)25-17-2-1-3-18(12-17)26-20(24)14-6-10-16(22)11-7-14/h1-12H,21-22H2
• InChI Key： VRJPMYDKXNTGFV-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)N)=O)C1C=CC=C(C=1)OC(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 348.11100700g/mol
• Monoisotopic Mass: 348.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų